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Compound of Interest |

Compound Name: BMS-466442
CAS No.: 1598424-76-0
Cat. No.: B606233
. J

Abstract & Introduction

BMS-466442 is a potent, selective, and reversible inhibitor of the alanine-serine-cysteine
transporter-1 (Asc-1; SLC7A10). Unlike non-specific transport inhibitors, BMS-466442 exhibits
high selectivity (>1000-fold) over related transporters like LAT-2 and ASCT-2.[1] By blocking
Asc-1, this compound modulates the synaptic concentration of D-serine and glycine, thereby
indirectly regulating NMDA receptor (NMDAR) activity.[2] This mechanism is critical in research
areas concerning schizophrenia, cognitive deficits, and synaptic plasticity.

This protocol provides a standardized method for preparing, verifying, and storing BMS-466442
stock solutions. It addresses the compound's specific physicochemical constraints, particularly
its solubility profile in Dimethyl Sulfoxide (DMSO), to ensure experimental reproducibility.

Physicochemical Properties & Solubility Data[1][3]
[4][5][6]

Before preparation, verify the specific batch data on your vial. Molecular weights may vary
slightly due to salt forms (e.g., HCI salts) or hydration. The data below represents the free
base.
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Property Value Notes

N-[[5-methoxy-6-

henylmethoxy)-1H-indol-2-

UPAC Name i/rl)]cargonyl]-l-()p/))henylmethyl)-

L-histidine, methyl ester
CAS Number 1598424-76-0
Molecular Formula Cs1H30N40s
Molecular Weight 538.60 g/mol Check label for salt forms
Target Asc-1 (SLC7A10) ICs0 ~11-37 nM

Solubility (DMSO)

~10-50 mg/mL (18—90 mM)

Vendor dependent.[3]

Conservative target: 10 mM

Solubility (Water)

Insoluble

Precipitates immediately upon
contact

Appearance

White to off-white solid

Critical Note on Solubility: While some vendors report solubility up to 100 mM in DMSO,

practical experience suggests preparing a 10 mM master stock is safer to prevent precipitation

during freeze-thaw cycles.

Critical Reagents & Equipment

o Compound: BMS-466442 (Store solid at -20°C, desiccated).

e Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), 299.9% purity (e.g., Sigma-Aldrich or

Thermo Scientific).
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o Why Anhydrous? Water accumulation in DMSO ("wet DMSQ") drastically reduces the
solubility of hydrophobic compounds like BMS-466442 and promotes hydrolytic
degradation.

e Vessels: Amber glass vials (borosilicate) with Teflon-lined caps.
o Why Amber? Protects from potential photodegradation.

o Why Glass? DMSO can leach plasticizers from standard polypropylene tubes over long
storage periods.

o Equipment: Analytical balance (0.01 mg precision), Vortex mixer, Sonicator (bath type).

Protocol: Preparation of 10 mM Master Stock

This protocol targets a 10 mM concentration. Adjust volumes based on the exact mass of your
specific aliquot.

Step 1: Environmental Equilibration

Remove the BMS-466442 vial from the freezer (-20°C) and place it in a desiccator. Allow it to
warm to room temperature (approx. 30—60 mins) before opening.

o Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the
hygroscopic solid, causing weighing errors and potential hydrolysis.

Step 2: Calculation

Use the formula;

[1][4]

Example Calculation:
e Mass: 5.0 mg
e MW: 538.6 g/mol [1][3]

e Target Conc: 10 mM (0.01 M)
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Step 3: Solubilization

e Add the calculated volume of Anhydrous DMSO directly to the vial containing the powder.
» Vortex vigorously for 30 seconds.
 Visual Inspection: Hold the vial against a light source. The solution must be perfectly clear.

o Troubleshooting: If undissolved particles remain, sonicate in a water bath (ambient temp)
for 5 minutes. Avoid heating above 37°C.

Step 4: Aliquoting & Storage[7]

¢ Divide the stock into single-use aliquots (e.g., 50 pL) in high-quality polypropylene
microcentrifuge tubes (or amber glass vials if available).

o Seal: Parafilm the caps to prevent evaporation and moisture entry.

o Store: -20°C (stable for 6 months) or -80°C (stable for >1 year).

Workflow Visualization

QC: Visual Inspection
(Clear Solution?)

Vortex (305) &
SAGEEEEON . No (Particles remain)

Click to download full resolution via product page
Caption: Step-by-step workflow for the preparation of BMS-466442 master stock solution.

Working Solutions & In Vitro Application

BMS-466442 is highly hydrophobic. Direct addition of high-concentration DMSO stock to cell
culture media can cause immediate precipitation ("crashing out”).

Serial Dilution Protocol:
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 Intermediate Dilution: Dilute the 10 mM stock 1:100 in culture medium (or buffer) to create a
100 pM (10x) working solution.

o Technique: Add the DMSO stock slowly to the vortexing medium. Do not add medium to
the DMSO stock.

» Final Application: Add the 10x solution to your cells to achieve the final assay concentration
(e.g., 10-100 nM).

o Final DMSO Concentration: Ensure final DMSO is <0.1% (v/v) to avoid solvent toxicity.

Mechanism of Action: Asc-1 Inhibition[2][8]

Understanding the mechanism is vital for interpreting assay results. BMS-466442 does not
target MDMZ2; it targets the Asc-1 transporter. Asc-1 mediates the exchange of small neutral
amino acids (D-Serine, Glycine, Alanine, Cysteine).

o Physiological Role: Asc-1 regulates the extracellular levels of D-Serine, a co-agonist of the
NMDA receptor.

o Drug Effect: Inhibition of Asc-1 by BMS-466442 alters D-Serine availability, thereby
modulating NMDAR-dependent synaptic plasticity.

Pathway Visualization
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Caption: Mechanism of Action. BMS-466442 inhibits Asc-1, disrupting D-Serine/Glycine
transport and modulating NMDA receptor signaling.[2]
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¢ Cayman Chemical. (n.d.). BMS-466442 Product Information & Solubility Data.

» Tocris Bioscience. (n.d.). BMS 466442 Technical Data Sheet.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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